5-heptyl-1H-1,2,4-triazol-3-amine
Overview
Description
“5-heptyl-1H-1,2,4-triazol-3-amine” is a chemical compound with the molecular formula C9H18N4 . It is a derivative of the 1,2,4-triazole family . The 1,2,4-triazole core is a versatile heterocyclic ring that is present in many pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of “5-heptyl-1H-1,2,4-triazol-3-amine” consists of a 1,2,4-triazole ring attached to a heptyl (seven carbon aliphatic) chain . The exact structural details, including bond lengths and angles, would require further computational or experimental studies.Scientific Research Applications
Herbicide Application
3-Amino-1,2,4-triazole, a compound structurally similar to 3-Heptyl-1H-1,2,4-triazol-5-amine, is known to be used as a herbicide effective against weeds especially bermuda and quack grass . It enters plant circulation through roots and is majorly present in the meristem .
Inhibition of Chlorophyll Synthesis
3-Amino-1,2,4-triazole inhibits chlorophyll synthesis resulting in chlorotic leaves and albino plants . This property can be potentially applied in plant biology research to study the effects of chlorophyll deficiency.
Biological Target for Therapeutic Applications
Triazole compounds have been found to interact with the NOP receptor, an important biological target for a number of potential therapeutic applications due to induction of analgesia, hypotension, bradycardia, and diuresis, stimulation of food intake, production of anxiolysis, inhibition of memory processes, and neurotransmitter release at central and peripheral sites .
Drug Discovery
1,2,3-Triazoles, a class of compounds that includes 3-Heptyl-1H-1,2,4-triazol-5-amine, have found broad applications in drug discovery . They are often used as building blocks in the synthesis of more complex molecules.
Organic Synthesis
1,2,3-Triazoles are also widely used in organic synthesis . They can act as ligands, catalysts, or building blocks in various chemical reactions.
Materials Science
In the field of materials science, 1,2,3-triazoles are used in the creation of polymers and supramolecular structures . Their unique chemical properties make them suitable for a wide range of applications.
Bioconjugation and Chemical Biology
1,2,3-Triazoles are used in bioconjugation, the process of joining two biomolecules together, and in chemical biology for the study of biological systems .
Fluorescent Imaging
1,2,3-Triazoles have applications in fluorescent imaging, a technique used in biological and medical research to visualize cellular processes .
Future Directions
The future directions for research on “5-heptyl-1H-1,2,4-triazol-3-amine” could include further exploration of its synthesis, reactivity, and potential applications. Given the prevalence of 1,2,4-triazoles in pharmaceuticals and agrochemicals , this compound could have potential uses in these areas.
Mechanism of Action
Target of Action
Similar compounds, such as 3-amino-1,2,4-triazole, have been reported to inhibit catalase , a key enzyme involved in the detoxification of hydrogen peroxide in cells .
Mode of Action
It’s known that the interaction between [2-(3-hetaryl-1,2,4-triazol-5-yl)phenyl]amine and cyclohexanone in methanol involves three main processes: formation of carbinolamine by addition of an amine to double bond c=o, elimination of a water molecule, and intramolecular cyclization leading to formation of spiro compounds .
Biochemical Pathways
If we consider its potential role as a catalase inhibitor, it could impact the hydrogen peroxide detoxification pathway . This could lead to an increase in the activities of other antioxidant enzymes, such as glutathione peroxidase and glutathione reductase .
Pharmacokinetics
The reaction of [2-(3-hetaryl-1,2,4-triazol-5-yl)phenyl]amines with ketones suggests that the activation barrier can be overcome under reaction conditions (heating) .
Result of Action
If it acts as a catalase inhibitor, it could potentially lead to an accumulation of hydrogen peroxide in cells, which could have various downstream effects, including oxidative stress .
Action Environment
The reaction of [2-(3-hetaryl-1,2,4-triazol-5-yl)phenyl]amines with ketones suggests that the reaction conditions, such as temperature, could influence the reaction .
properties
IUPAC Name |
5-heptyl-1H-1,2,4-triazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N4/c1-2-3-4-5-6-7-8-11-9(10)13-12-8/h2-7H2,1H3,(H3,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLMXGBDXGVPHRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1=NC(=NN1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Heptyl-1H-1,2,4-triazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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